2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-isopropylacetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-propan-2-ylacetamide
• InChI: InChI=1S/C13H14N2O3/c1-8(2)14-11(16)7-15-12(17)9-5-3-4-6-10(9)13(15)18/h3-6,8H,7H2,1-2H3,(H,14,16)
• InChI Key: RASHDPVMURVWMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CN1C(=O)C2=CC=CC=C2C1=O
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step processes, utilizing reactions that form specific bonds or introduce functional groups. For example, the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide involves stirring ethyl 2-(2-isopropylphenoxy) acetic acid with 2-diaminobenzene in dry dichloromethane, followed by the addition of lutidine and TBTU under cooled conditions (Sharma et al., 2018). This method emphasizes the importance of specific reagents and conditions in the synthesis of complex organic compounds.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific research or data, it’s challenging to provide information on the mechanism of action of this compound.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s challenging to provide this information for the given compound.

Future Directions

Future research on this compound could involve investigating its synthesis, properties, and potential applications. This could include exploring its reactivity, studying its interactions with biological systems, and investigating potential uses in fields like medicine or materials science.